Cas no 23479-35-8 (2-Propanone,1-[(methylsulfonyl)oxy]-)
2-Propanone,1-[(methylsulfonyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-[(methylsulfonyl)oxy]-
- 2-Propanone, 1-((methylsulfonyl)oxy)-
- 2-oxopropyl methanesulfonate
- DTXSID00178036
- 1-(methylsulfonyloxy)acetone
- AI3-61237
- EN300-367256
- 1-METHYLSULFONYLOXYPROPAN-2-ONE
- SCHEMBL6578001
- OJFOKJDIGADHQG-UHFFFAOYSA-N
- 2-oxopropylmethanesulfonate
- 2-Propanone, 1-[(methylsulfonyl)oxy]-
- 23479-35-8
-
- Inchi: 1S/C4H8O4S/c1-4(5)3-8-9(2,6)7/h3H2,1-2H3
- InChI Key: OJFOKJDIGADHQG-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC(C)=O
Computed Properties
- Exact Mass: 152.01434
- Monoisotopic Mass: 152.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.6
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- PSA: 60.44
2-Propanone,1-[(methylsulfonyl)oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367256-0.05g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 0.05g |
$212.0 | 2023-03-02 | |
| Enamine | EN300-367256-0.1g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 0.1g |
$317.0 | 2023-03-02 | |
| Enamine | EN300-367256-0.25g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 0.25g |
$452.0 | 2023-03-02 | |
| Enamine | EN300-367256-0.5g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 0.5g |
$713.0 | 2023-03-02 | |
| Enamine | EN300-367256-1.0g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-367256-2.5g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 2.5g |
$1791.0 | 2023-03-02 | |
| Enamine | EN300-367256-5.0g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 5.0g |
$2650.0 | 2023-03-02 | |
| Enamine | EN300-367256-10.0g |
2-oxopropyl methanesulfonate |
23479-35-8 | 95% | 10.0g |
$3929.0 | 2023-03-02 | |
| Aaron | AR002O2H-50mg |
2-Propanone, 1-[(methylsulfonyl)oxy]- |
23479-35-8 | 95% | 50mg |
$317.00 | 2025-01-21 | |
| Aaron | AR002O2H-100mg |
2-Propanone, 1-[(methylsulfonyl)oxy]- |
23479-35-8 | 95% | 100mg |
$461.00 | 2025-01-21 |
2-Propanone,1-[(methylsulfonyl)oxy]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Propanone,1-[(methylsulfonyl)oxy]-
Professional Introduction to 2-Propanone,1-[(methylsulfonyl)oxy]- (CAS No. 23479-35-8)
2-Propanone,1-[(methylsulfonyl)oxy]-, also known by its CAS number 23479-35-8, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a methylsulfonyl group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.
The compound's molecular formula, C₅H₁₀O₄S, reflects its composition and suggests a balance of hydrophobic and hydrophilic characteristics. This balance is particularly advantageous in pharmaceutical applications, where solubility and bioavailability are critical factors. The methylsulfonyloxy functional group not only influences the compound's reactivity but also contributes to its interaction with biological targets, making it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has seen a surge in the exploration of sulfonyl-containing compounds due to their diverse biological activities. Research has indicated that molecules incorporating sulfonyl groups often exhibit potent effects on enzymes and receptors, which can be leveraged for therapeutic purposes. The specific configuration of 2-Propanone,1-[(methylsulfonyl)oxy]- aligns well with this trend, as it offers a versatile scaffold for medicinal chemists to modify and optimize.
One of the most compelling aspects of this compound is its potential role in the development of novel drugs. Studies have begun to explore its utility as an intermediate in the synthesis of molecules targeting neurological disorders. The ability of the methylsulfonyl group to modulate protein function has opened up new avenues for therapeutic intervention. For instance, researchers have hypothesized that derivatives of this compound could interact with specific neurotransmitter receptors, potentially offering relief for conditions such as epilepsy or chronic pain.
The synthesis of 2-Propanone,1-[(methylsulfonyl)oxy]- presents an interesting challenge due to its structural complexity. However, advancements in synthetic methodologies have made it more accessible than previously thought. Modern techniques in organic chemistry allow for precise control over reaction conditions, enabling the efficient production of this compound on both laboratory and industrial scales. This accessibility is crucial for facilitating further research and development.
The compound's stability under various conditions is another area of interest. Preliminary data suggest that it remains stable under standard storage conditions, making it a reliable material for long-term studies. Additionally, its compatibility with common solvents used in chemical synthesis enhances its utility as an intermediate. These properties collectively contribute to its appeal as a building block for more complex molecules.
In the context of drug discovery, the interaction between 2-Propanone,1-[(methylsulfonyl)oxy]- and biological systems is a focal point of investigation. Computational modeling has played a significant role in understanding these interactions at a molecular level. By simulating how the compound binds to target proteins, researchers can predict its efficacy and potential side effects. These simulations have already provided valuable insights into optimizing the compound's structure for better pharmacological outcomes.
The environmental impact of synthesizing and using this compound is also being considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader goals in the chemical industry to promote sustainability while maintaining high standards of product quality. The development of eco-friendly methods for producing 2-Propanone,1-[(methylsulfonyl)oxy]- could set a precedent for other complex molecules.
Future research directions include exploring the compound's potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance treatment outcomes. This approach is particularly relevant in addressing multifaceted diseases where multiple targets need to be addressed simultaneously. The versatility of 2-Propanone,1-[(methylsulfonyl)oxy]- makes it an ideal candidate for such explorations.
The regulatory landscape surrounding new pharmaceutical compounds is another factor that influences the development trajectory of 2-Propanone,1-[(methylsulfonyl)oxy]-. Compliance with stringent guidelines ensures that any potential therapeutic applications are safe and effective before reaching clinical use. Collaborations between academic institutions and pharmaceutical companies are essential in navigating these regulatory pathways efficiently.
In conclusion, 2-Propanone,1-[(methylsulfonyl)oxy]- (CAS No. 23479-35-8) represents a promising entity in the realm of chemical biology and drug development. Its unique structural features and potential biological activities position it as a valuable asset for researchers seeking innovative solutions to complex medical challenges. As scientific understanding continues to evolve, this compound is likely to play an increasingly significant role in shaping future therapeutic strategies.
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